Cas no 2934-05-6 (2,4-Diisopropylphenol)

• Product Name: 2,4-Diisopropylphenol
• CAS No: 2934-05-6
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD01707536
• CID: 261443
• PubChem ID: 24879699
• Update Time: 2025-04-19

2,4-Diisopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Diisopropylphenol
• Phenol,2,4-bis(1-methylethyl)-
• 2,4-di(propan-2-yl)phenol
• Phenol, 2,4-bis(1-methylethyl)-
• Phenol, 2,4-diisopropyl-
• 2,4-Diisopropyl-phenol
• YD41XSG2L8
• KEUMBYCOWGLRBQ-UHFFFAOYSA-N
• 2,4-Bis(1-methylethyl)phenol
• Propofol Impurity A
• DSSTox_RID_79984
• DSSTox_CID_22273
• DSSTox_GSID_42273
• Phenol, bis(1-methylethyl)-
• 2,4-bis(propan-2-yl)phenol
• KEUMBYCOWGLRBQ-UHFFFAOYSA-
• Phenol
• Propofol Imp. A (EP): 2,4-Bis(1-methylethyl)phenol

• MDL： MFCD01707536
• Inchi： 1S/C12H18O/c1-8(2)10-5-6-12(13)11(7-10)9(3)4/h5-9,13H,1-4H3
• InChI Key： KEUMBYCOWGLRBQ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(C)C)C(C)C
• BRN： 1864621

Computed Properties

• Exact Mass: 178.13600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.948 g/mL at 25 °C(lit.)
• Melting Point: 37.99°C (estimate)
• Boiling Point: 79-80 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.5130(lit.)
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble at water (0.25 g/L at 25°C).
• PSA: 20.23000
• LogP: 3.63900
• Solubility: Not determined

2,4-Diisopropylphenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：SL0800000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes